Cas no 1261958-40-0 (6-(3-Benzyloxyphenyl)picolinic Acid)

• Product Name: 6-(3-Benzyloxyphenyl)picolinic Acid
• CAS No: 1261958-40-0
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• CID: 1086123
• PubChem ID: 53224538
• Update Time: 2025-07-31

6-(3-Benzyloxyphenyl)picolinic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-(Benzyloxy)phenyl)picolinic acid
• 6-(3-phenylmethoxyphenyl)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 6-[3-(phenylmethoxy)phenyl]-
• BS-20283
• 1261958-40-0
• 6-[3-(Benzyloxy)phenyl]pyridine-2-carboxylic acid
• MFCD18318593
• 6-(3-(Benzyloxy)phenyl)picolinicacid
• 6-(3-Benzyloxyphenyl)picolinic acid
• DTXSID60688424
• 6-(3-Benzyloxyphenyl)picolinic Acid

• Inchi： 1S/C19H15NO3/c21-19(22)18-11-5-10-17(20-18)15-8-4-9-16(12-15)23-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,21,22)
• InChI Key： MYCOOKAPIOCXQO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(C2C=CC=C(C(=O)O)N=2)=C1

Computed Properties

• Exact Mass: 305.10519334g/mol
• Monoisotopic Mass: 305.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4Ų

Additional information on 6-(3-Benzyloxyphenyl)picolinic Acid

6-(3-Benzyloxyphenyl)picolinic Acid: A Comprehensive Overview

6-(3-Benzyloxyphenyl)picolinic acid, with the CAS number 1261958-40-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of picolinic acid, which is a naturally occurring compound with a wide range of applications. The presence of the 3-benzyloxyphenyl group introduces unique properties to the molecule, making it a subject of extensive research.

The structure of 6-(3-Benzyloxyphenyl)picolinic acid consists of a picolinic acid backbone with a substituted phenyl group. The benzyloxy substituent adds complexity to the molecule, enhancing its potential for various applications. Recent studies have explored its role in drug design, where its ability to form stable complexes with metal ions has been exploited for creating novel therapeutic agents. For instance, researchers have reported that this compound can act as a chelating agent, facilitating the delivery of metal-based drugs to specific targets in the body.

In addition to its pharmacological applications, 6-(3-Benzyloxyphenyl)picolinic acid has shown promise in materials science. Its ability to coordinate with metal ions makes it a valuable component in the synthesis of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have highlighted the importance of functional groups like the benzyloxyphenyl group in enhancing the stability and selectivity of these materials.

The synthesis of 6-(3-Benzyloxyphenyl)picolinic acid involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's stability under various conditions has been thoroughly investigated, with studies showing that it remains stable under neutral and mildly acidic conditions but undergoes degradation under strong alkaline conditions.

The biological activity of 6-(3-Benzyloxyphenyl)picolinic acid has been a focal point of recent research. In vitro studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. These properties make it a candidate for developing new drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, preliminary toxicity studies suggest that the compound exhibits low toxicity at therapeutic concentrations, which is encouraging for its potential use in medicinal chemistry.

In conclusion, 6-(3-Benzyloxyphenyl)picolinic acid, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug design to materials science, and ongoing studies are expected to uncover even more potential uses in the near future.